Cas no 101594-06-3 (1H-Benzimidazole-2-methanamine,a-propyl-)

• Product Name: 1H-Benzimidazole-2-methanamine,a-propyl-
• CAS No: 101594-06-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 124698
• Update Time: 2024-03-05

1H-Benzimidazole-2-methanamine,a-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,a-propyl-
• 1H-Benzimidazole-2-methanamine,alpha-propyl-(9CI)

• Inchi： 1S/C11H15N3/c1-2-5-8(12)11-13-9-6-3-4-7-10(9)14-11/h3-4,6-8H,2,5,12H2,1H3,(H,13,14)
• InChI Key： PDYPHDPLALMVJJ-UHFFFAOYSA-N
• SMILES： C(C1NC2=CC=CC=C2N=1)(N)CCC

Computed Properties

• Exact Mass: 188.11892
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• PSA: 51.8